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Compound of Interest

Compound Name:
Coenzyme A, S-(2-

oxopentadecyl)-

Cat. No.: B1202506 Get Quote

Essential Safety and Handling Guide for
Coenzyme A, S-(2-oxopentadecyl)-
This document provides crucial safety protocols and logistical information for the handling and

disposal of Coenzyme A, S-(2-oxopentadecyl)-, a non-hydrolyzable analog of myristoyl-CoA

used in research, particularly as a potent inhibitor of myristoyl-CoA:protein N-

myristoyltransferase.[1] Adherence to these guidelines is essential for ensuring laboratory

safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for S-(2-oxopentadecyl) Coenzyme A is not readily

available, the safety precautions for the parent compound, Coenzyme A, should be considered

the minimum standard. Coenzyme A is classified as causing skin irritation, serious eye irritation,

and potential respiratory irritation.[2]

Minimum Recommended PPE:
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Protection Type Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

To prevent eye contact which

can cause serious irritation.[2]

Skin Protection

Impervious, chemical-resistant

gloves (e.g., nitrile) and a lab

coat.

To prevent skin irritation upon

contact.[2] Contaminated

clothing should be removed

and washed before reuse.[2]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits are exceeded, a full-face

respirator is recommended.

To avoid inhalation, which may

cause respiratory tract

irritation.[2][3]

Operational and Disposal Plans
Handling and Storage:

Handling: Ensure adequate ventilation in the handling area.[3][4] Avoid the formation of dust

and direct contact with the substance.[3] Wash hands thoroughly after handling.[2]

Storage: Store in a cool, well-ventilated area in a tightly closed container.[2][3] For long-term

stability, storage in a freezer is often recommended.[4] Keep away from strong oxidizing

agents and direct sunlight.[3][4]

Spill Management: In case of a spill, avoid dust formation.[2][4] Evacuate the area and ensure

adequate ventilation. Wear appropriate PPE, sweep up the spilled solid material, and place it

into a suitable container for disposal.[4]

Disposal: Dispose of the substance and its container at an appropriate treatment and disposal

facility.[2] Disposal must be in accordance with all applicable federal, state, and local

environmental regulations. Do not empty into drains.[4]

First Aid Measures
Immediate action is critical in case of accidental exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek medical attention.[2]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention if symptoms occur.[2][3]

Physicochemical Data
The following data is for the parent compound, Coenzyme A, and should be used as a

reference.

Property Value Source

CAS Number
121124-66-1 (for S-(2-

oxopentadecyl)-CoA)
[5]

Molecular Formula C36H64N7O17P3S [6]

Molecular Weight 991.9 g/mol [6]

Appearance Solid [3]

Solubility
Insoluble in water. Soluble in

Acetone, Diethyl ether.
[3]

Procedural Workflow: Chemical Spill Response
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The following diagram outlines the immediate steps to be taken in the event of a chemical spill

involving Coenzyme A, S-(2-oxopentadecyl)-.

Spill Occurs

Assess Situation
(Size & Hazard)

Evacuate Area &
Alert Personnel

Don Appropriate PPE

Contain the Spill
(Absorbent Material)
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Report Incident
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Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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